Cas no 1058239-36-3 (1-(2-methanesulfonylbenzoyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine)
1-(2-methanesulfonylbenzoyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-methanesulfonylbenzoyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine
- AKOS024494230
- F5062-0148
- VU0632906-1
- (2-methylsulfonylphenyl)-[4-(3-methyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]methanone
- 1058239-36-3
- (4-(3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)(2-(methylsulfonyl)phenyl)methanone
-
- Inchi: 1S/C17H19N7O3S/c1-22-15-14(20-21-22)16(19-11-18-15)23-7-9-24(10-8-23)17(25)12-5-3-4-6-13(12)28(2,26)27/h3-6,11H,7-10H2,1-2H3
- InChI Key: MYOVRPALGXCGLJ-UHFFFAOYSA-N
- SMILES: S(C)(C1C=CC=CC=1C(N1CCN(C2C3=C(N=CN=2)N(C)N=N3)CC1)=O)(=O)=O
Computed Properties
- Exact Mass: 401.12700867g/mol
- Monoisotopic Mass: 401.12700867g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 28
- Rotatable Bond Count: 3
- Complexity: 677
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 123Ų
1-(2-methanesulfonylbenzoyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5062-0148-2μmol |
1-(2-methanesulfonylbenzoyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine |
1058239-36-3 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5062-0148-5μmol |
1-(2-methanesulfonylbenzoyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine |
1058239-36-3 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5062-0148-10μmol |
1-(2-methanesulfonylbenzoyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine |
1058239-36-3 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5062-0148-20μmol |
1-(2-methanesulfonylbenzoyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine |
1058239-36-3 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5062-0148-1mg |
1-(2-methanesulfonylbenzoyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine |
1058239-36-3 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5062-0148-2mg |
1-(2-methanesulfonylbenzoyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine |
1058239-36-3 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5062-0148-3mg |
1-(2-methanesulfonylbenzoyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine |
1058239-36-3 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5062-0148-4mg |
1-(2-methanesulfonylbenzoyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine |
1058239-36-3 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5062-0148-5mg |
1-(2-methanesulfonylbenzoyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine |
1058239-36-3 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5062-0148-10mg |
1-(2-methanesulfonylbenzoyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine |
1058239-36-3 | 10mg |
$79.0 | 2023-09-10 |
1-(2-methanesulfonylbenzoyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
Additional information on 1-(2-methanesulfonylbenzoyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine
Chemical Profile of 1-(2-methanesulfonylbenzoyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine (CAS No. 1058239-36-3)
1-(2-methanesulfonylbenzoyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine, identified by its CAS number 1058239-36-3, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound belongs to a class of molecules that integrate multiple pharmacophoric elements, making it a promising candidate for the development of novel therapeutic agents. The presence of a piperazine moiety, combined with a triazolo[4,5-d]pyrimidine scaffold and a methanesulfonylbenzoyl group, endows the molecule with a rich chemical diversity that can be exploited for modulating biological targets.
The triazolo[4,5-d]pyrimidine core is particularly noteworthy, as it is a well-documented scaffold in drug discovery, exhibiting activities across a spectrum of diseases. This heterocyclic system has been extensively studied for its ability to interact with enzymes and receptors involved in critical biological pathways. The incorporation of the 3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl moiety further enhances the compound's potential by introducing additional binding pockets that can be tailored to achieve high selectivity. Such structural features are often leveraged to develop molecules with improved pharmacokinetic profiles and reduced off-target effects.
The 2-methanesulfonylbenzoyl group serves as an important pharmacophore, contributing to the compound's solubility and bioavailability while also providing a site for further chemical modification. This group is commonly found in bioactive molecules due to its ability to engage in hydrogen bonding interactions with biological targets, thereby enhancing binding affinity. The combination of these structural elements in 1-(2-methanesulfonylbenzoyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine suggests that it may exhibit multifaceted biological activities.
Recent advancements in computational chemistry have enabled the rapid screening of such complex molecules for potential therapeutic applications. Virtual screening techniques have been employed to identify compounds that can modulate key enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegeneration. The structural features of 1-(2-methanesulfonylbenzoyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine, particularly the triazolo[4,5-d]pyrimidine core and the piperazine moiety, align well with known binding sites on targets such as kinases and transcription factors. This has prompted further investigation into its potential as a lead compound for drug development.
In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial assays suggest that it may possess inhibitory activity against certain enzymes relevant to disease pathways. For instance, the triazolo[4,5-d]pyrimidine scaffold has been shown to interact with Janus kinases (JAKs), which play a crucial role in inflammatory responses. The presence of the methanesulfonylbenzoyl group may further enhance interactions by facilitating hydrophobic and electrostatic interactions with the target protein. These findings are consistent with emerging research indicating that molecules incorporating this scaffold exhibit promising anti-inflammatory properties.
Moreover, the piperazine moiety is known for its ability to modulate G-protein coupled receptors (GPCRs), which are involved in numerous physiological processes. By targeting GPCRs or related signaling pathways, this compound could potentially offer therapeutic benefits in conditions such as cardiovascular disease and neurological disorders. The unique combination of pharmacophores in 1-(2-methanesulfonylbenzoyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine positions it as a versatile tool for exploring new therapeutic strategies.
Recent publications have highlighted the importance of hybrid molecules that integrate multiple pharmacophoric elements for achieving synergistic effects. Such compounds often exhibit enhanced potency and selectivity compared to single-target agents. The structural complexity of 1-(2-methanesulfonylbenzoyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine makes it an attractive candidate for further development in this context. By leveraging computational modeling and high-throughput screening techniques, researchers aim to optimize its structure for maximal biological activity while minimizing potential side effects.
The synthesis of this compound presents an interesting challenge due to its multi-component structure. Advanced synthetic methodologies have been employed to construct the triazolo[4,5-d]pyrimidine core efficiently while introducing the necessary substituents at strategic positions. Techniques such as transition-metal-catalyzed coupling reactions and multicomponent synthesis have been particularly useful in achieving this goal. The successful synthesis not only validates the compound's feasibility but also opens up avenues for exploring analogs with modified properties.
As research progresses,the potential applications of 1-(2-methanesulfonylbenzoyl)-4-{3-methyl-3H-[1,2, 3]-triazolo[ 4, 5-d]-pyrimidin -7 -yl} piperazine are expected to expand。 Preclinical studies are being planned to evaluate its efficacy and safety profile in animal models。 These studies will provide critical insights into its potential as a therapeutic agent, particularly in areas where current treatments are limited。 The integration of modern drug discovery tools, including artificial intelligence-driven design platforms, will further accelerate the development process。
The broader significance of this compound lies in its contribution to advancing our understanding of structure-function relationships in medicinal chemistry。 By studying how different pharmacophores interact within a single molecule, researchers can gain valuable insights into designing more effective drugs。 This approach aligns with global efforts to develop innovative therapies that address unmet medical needs。 As computational methods continue to improve,the discovery pipeline for such complex molecules will likely grow, offering hope for novel treatments across various therapeutic domains。
1058239-36-3 (1-(2-methanesulfonylbenzoyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)